3,3-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthaleintetrasodiumsalt

• Molecular Formula: C31H32N2NaO13S+
• Molecular Weight: 695.6 g/mol
• IUPAC Name: sodium;2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid
• InChI: InChI=1S/C31H32N2O13S.Na/c1-17-7-21(9-19(29(17)42)11-32(13-25(34)35)14-26(36)37)31(23-5-3-4-6-24(23)47(44,45)46-31)22-8-18(2)30(43)20(10-22)12-33(15-27(38)39)16-28(40)41;/h3-10,42-43H,11-16H2,1-2H3,(H,34,35)(H,36,37)(H,38,39)(H,40,41);/q;+1
• InChI Key: CXGDREKXIQQTJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O.[Na+]

Description

It is commonly used as a metal indicator in various analytical chemistry applications due to its ability to form complexes with metal ions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthaleintetrasodiumsalt typically involves the reaction of o-cresolsulfonephthalein with N,N-bis(carboxymethyl)aminomethyl groups. The reaction is carried out under controlled conditions to ensure the formation of the desired tetrasodium salt .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for yield and purity, often involving purification steps such as ion-exchange chromatography to remove impurities .

Chemical Reactions Analysis

Types of Reactions

3,3-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthaleintetrasodiumsalt undergoes various chemical reactions, including complexation with metal ions, oxidation, and reduction .

Common Reagents and Conditions

Complexation: The compound forms complexes with bivalent metal ions such as Co(II), Ni(II), Cu(II), Zn(II), Pb(II), and Cd(II) under neutral to slightly acidic conditions.

Oxidation and Reduction: The compound can undergo redox reactions in the presence of suitable oxidizing or reducing agents.

Major Products

The major products of these reactions are the metal complexes formed with the compound, which are often used in analytical applications .

Scientific Research Applications

3,3-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthaleintetrasodiumsalt is widely used in scientific research for its ability to form complexes with metal ions. Some of its applications include:

Analytical Chemistry: Used as a metal indicator in spectrophotometric determination of metal ions.

Biology and Medicine: Employed in various assays to detect and quantify metal ions in biological samples.

Industrial Applications: Utilized in processes that require precise measurement of metal ion concentrations.

Mechanism of Action

The compound exerts its effects by forming stable complexes with metal ions. The molecular targets are the metal ions, and the pathways involved include the coordination of the metal ions with the carboxymethyl and aminomethyl groups of the compound .

Comparison with Similar Compounds

Similar Compounds

Methylthymol Blue sodium salt: Another metal indicator with similar applications.

Calcein: Used as a fluorescent metal indicator.

Uniqueness

3,3-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthaleintetrasodiumsalt is unique due to its high specificity and stability in forming complexes with a wide range of metal ions, making it highly valuable in analytical and industrial applications .